Cas no 1803694-11-2 (Ethyl 4-(difluoromethyl)-3-fluoropyridine-2-acetate)

• Product Name: Ethyl 4-(difluoromethyl)-3-fluoropyridine-2-acetate
• CAS No: 1803694-11-2
• MF: C₁₀H₁₀F₃NO₂
• MW: 233.187113285065
• CID: 4799839
• Update Time: 2025-05-20

Ethyl 4-(difluoromethyl)-3-fluoropyridine-2-acetate Chemical and Physical Properties

Names and Identifiers

• Ethyl 4-(difluoromethyl)-3-fluoropyridine-2-acetate

• Inchi： 1S/C10H10F3NO2/c1-2-16-8(15)5-7-9(11)6(10(12)13)3-4-14-7/h3-4,10H,2,5H2,1H3
• InChI Key： RIQKWESSXRIVSS-UHFFFAOYSA-N
• SMILES： FC1=C(C(F)F)C=CN=C1CC(=O)OCC

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 16
• Rotatable Bond Count: 5
• Complexity: 238
• XLogP3: 1.8
• Topological Polar Surface Area: 39.2

Additional information on Ethyl 4-(difluoromethyl)-3-fluoropyridine-2-acetate

Ethyl 4-(difluoromethyl)-3-fluoropyridine-2-acetate (CAS No. 1803694-11-2): A Key Intermediate in Modern Pharmaceutical Synthesis

Ethyl 4-(difluoromethyl)-3-fluoropyridine-2-acetate, identified by its CAS number 1803694-11-2, is a highly versatile and increasingly significant compound in the realm of pharmaceutical chemistry. This fluorinated pyridine derivative has garnered attention due to its unique structural properties and its role as a crucial intermediate in the synthesis of various bioactive molecules. The presence of both difluoromethyl and fluoropyridine moieties imparts distinct reactivity and functionalization possibilities, making it a valuable building block for drug discovery and development.

The compound's structure, featuring an acetate ester group at the 2-position and a difluoromethyl substituent at the 4-position of the pyridine ring, contributes to its broad applicability. The fluorine atoms, particularly in the difluoromethyl group, are known to enhance metabolic stability and binding affinity in drug molecules. This characteristic has made Ethyl 4-(difluoromethyl)-3-fluoropyridine-2-acetate a preferred choice for medicinal chemists seeking to develop compounds with improved pharmacokinetic profiles.

In recent years, there has been a surge in research focusing on fluorinated heterocycles as pharmacophores. Pyridine derivatives, in particular, have shown immense potential in various therapeutic areas, including oncology, infectious diseases, and central nervous system disorders. The introduction of fluorine atoms into these heterocyclic frameworks can modulate electronic properties, lipophilicity, and binding interactions with biological targets. Ethyl 4-(difluoromethyl)-3-fluoropyridine-2-acetate exemplifies this trend, offering a scaffold that can be readily modified to produce novel therapeutic agents.

One of the most compelling aspects of Ethyl 4-(difluoromethyl)-3-fluoropyridine-2-acetate is its synthetic utility. The compound serves as a precursor for constructing more complex molecules through various chemical transformations. For instance, the acetate group can be hydrolyzed or converted into other functional groups, while the pyridine ring can undergo nucleophilic substitution or metal-catalyzed coupling reactions. These reactivities make it an indispensable tool for synthetic chemists aiming to explore new chemical spaces.

The pharmaceutical industry has increasingly recognized the importance of fluorinated compounds in drug development. Fluoroaromatics and fluoroalkanes are known to improve drug efficacy by enhancing interactions with biological targets and reducing susceptibility to metabolic degradation. Ethyl 4-(difluoromethyl)-3-fluoropyridine-2-acetate leverages these advantages by incorporating fluorine atoms into a bioactive pyridine core. This has led to its incorporation into several drug candidates that are currently under investigation or in clinical trials.

Recent studies have highlighted the role of Ethyl 4-(difluoromethyl)-3-fluoropyridine-2-acetate in the development of kinase inhibitors, which are critical for treating cancers and inflammatory diseases. The combination of the pyridine scaffold with fluorinated substituents provides an optimal balance of lipophilicity and solubility, essential for oral bioavailability. Furthermore, the electron-withdrawing nature of the difluoromethyl group enhances binding interactions with enzyme active sites, improving target specificity.

The compound's versatility extends beyond kinase inhibitors. Researchers have also explored its use in developing antiviral agents and neuroprotective compounds. The fluorinated pyridine core allows for fine-tuning of physicochemical properties, enabling the design of molecules with enhanced pharmacological activity. For example, modifications at the 3-position of the pyridine ring can introduce additional functional groups that interact with specific biological targets.

In conclusion, Ethyl 4-(difluoromethyl)-3-fluoropyridine-2-acetate (CAS No. 1803694-11-2) is a cornerstone intermediate in modern pharmaceutical synthesis. Its unique structural features and synthetic flexibility make it an invaluable asset for drug discovery programs targeting a wide range of diseases. As research continues to uncover new applications for fluorinated compounds, Ethyl 4-(difluoromethyl)-3-fluoropyridine-2-acetate is poised to remain at the forefront of medicinal chemistry innovation.